5-Allyl-2-(pentyloxy)anisole

• CAS No.: 94291-83-5
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: 2-methoxy-1-pentoxy-4-prop-2-enylbenzene
• InChI: InChI=1S/C15H22O2/c1-4-6-7-11-17-14-10-9-13(8-5-2)12-15(14)16-3/h5,9-10,12H,2,4,6-8,11H2,1,3H3
• InChI Key: JEQOQDNQQSEKIA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)CC=C)OC

Description

5-Allyl-2-(pentyloxy)anisole (CAS 3031-94-5, EC 221-212-1) is a substituted anisole derivative with a methoxybenzene core modified by two functional groups:

• Pentyloxy group (-O(CH₂)₄CH₃) at the 2-position, contributing to increased lipophilicity compared to shorter alkoxy chains.

This compound is utilized in organic synthesis, particularly in catalytic processes and as a building block for complex molecules, as indicated by its availability from chemical suppliers specializing in research reagents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Allyl-2-(pentyloxy)anisole typically involves the alkylation of anisole derivatives. One common method includes the reaction of 5-allyl-2-hydroxyanisole with pentyl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like acetone or dimethylformamide under reflux conditions to facilitate the formation of the pentyloxy group.

Industrial Production Methods

Industrial production of 5-Allyl-2-(pentyloxy)anisole may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

5-Allyl-2-(pentyloxy)anisole undergoes various chemical reactions, including:

Oxidation: The allyl group can be oxidized to form epoxides or aldehydes.

Reduction: The compound can be reduced to form saturated derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the aromatic ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of epoxides or aldehydes.

Reduction: Formation of saturated hydrocarbons.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

5-Allyl-2-(pentyloxy)anisole has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism of action of 5-Allyl-2-(pentyloxy)anisole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular pathways and targets are still under investigation, but its effects are believed to be mediated through modulation of cellular signaling pathways.

Comparison with Similar Compounds

Structural Analogs and Key Properties

The following table compares 5-Allyl-2-(pentyloxy)anisole with structurally related anisole derivatives and heterocyclic compounds:

Compound Name	CAS / EC No.	Molecular Formula	Substituents	Key Characteristics
5-Allyl-2-(pentyloxy)anisole	3031-94-5 / 221-212-1	C₁₅H₂₀O₂	5-allyl, 2-pentyloxy	High lipophilicity; allyl group enables Diels-Alder or radical reactions
5-Fluoro-2-nitroanisole	448-19-1	C₇H₆FNO₃	5-fluoro, 2-nitro	Electron-withdrawing groups enhance electrophilic substitution reactivity
2-Phenoxyanisole	18738-93-7	C₁₃H₁₂O₂	2-phenoxy	Aromatic phenoxy group increases π-π stacking potential
5-Allyl-2-(4-methoxyphenyl)benzo[b]furan	N/A	C₁₈H₁₆O₂	Benzo[b]furan core with allyl and methoxyphenyl	Enhanced conjugation and thermal stability due to fused aromatic system

Reactivity and Functional Group Influence

• Electronic Effects: The pentyloxy group in 5-Allyl-2-(pentyloxy)anisole is electron-donating, activating the benzene ring toward electrophilic substitution. This contrasts with 5-Fluoro-2-nitroanisole, where electron-withdrawing substituents (fluoro, nitro) deactivate the ring . The allyl group offers sites for addition reactions, unlike the nitro or phenoxy groups in analogs, which are less reactive toward such transformations .
• Stereoselectivity in Alkylation: Substituted anisoles are known to influence reaction stereochemistry. For example, alkylation reactions in anisole solvents show reduced stereoselectivity compared to non-polar solvents . The bulky pentyloxy group in 5-Allyl-2-(pentyloxy)anisole may further hinder ortho-substitution compared to smaller substituents.

Physicochemical Properties

• Lipophilicity :
  The pentyloxy chain significantly increases hydrophobicity (logP ≈ 4.5 estimated), enhancing solubility in organic solvents. This contrasts with 5-Fluoro-2-nitroanisole (logP ≈ 1.8), which is more polar due to nitro and fluoro groups .
• Thermal Stability : Benzo[b]furan derivatives (e.g., 5-Allyl-2-(4-methoxyphenyl)benzo[b]furan) exhibit higher thermal stability than simple anisoles due to their fused aromatic systems .